Cas no 703-59-3 (3,4-dihydro-1H-2-benzopyran-1,3-dione)

• Product Name: 3,4-dihydro-1H-2-benzopyran-1,3-dione
• CAS No: 703-59-3
• MF: C₉H₆O₃
• MW: 162.142142772675
• MDL: MFCD00006894
• CID: 39655
• PubChem ID: 12801
• Update Time: 2025-04-18

3,4-dihydro-1H-2-benzopyran-1,3-dione Chemical and Physical Properties

Names and Identifiers

• Isochroman-1,3-dione
• 1,3-Isochromandione
• benzoglutaric anhydride
• 1H-isochromene-1,3(4H)-dione
• o-Carboxyphenylacetic acid cyclic anhydride~1,3-Isochromanedione
• Homophthalic anhydride
• 1H-2-Benzopyran-1,3(4H)-dione
• 4H-isochromene-1,3-dione
• 3,4-dihydro-1H-2-benzopyran-1,3-dione
• EINECS 211-873-4
• Homophthalic anhydride, technical grade
• FT-0627083
• SY014662
• 3,4-2H-Isocoumarin-3-one
• H1346
• Homophthalic acid anhydride
• F0001-1819
• NSC 2825
• NS00037049
• 703-59-3
• AKOS000120712
• A836857
• UNII-DZ8M2RM8MF
• F21267
• Homophthalic anhydride (2-Carboxyphenylacetic anhydride)
• isochromane-1,3-dione
• NSC-2825
• EN300-21680
• 2-benzopyran-1,3(4H)dione
• AMY15678
• Z104508708
• MFCD00006894
• NSC2825
• homophtalic anhydride
• SCHEMBL149855
• CS-W010863
• NSC 401693
• NSC-401693
• 1H-Isochromene-1,3(4H)-dione #
• DZ8M2RM8MF
• NSC401693
• DTXSID00220569
• 4H-2-benzopyran-1,3-dione
• DTXCID80143060
• DB-055408

• MDL： MFCD00006894
• Inchi： 1S/C9H6O3/c10-8-5-6-3-1-2-4-7(6)9(11)12-8/h1-4H,5H2
• InChI Key： AKHSBAVQPIRVAG-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2CC1=O)=O
• BRN： 5244

Computed Properties

• Exact Mass: 162.03200
• Monoisotopic Mass: 162.031694
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing

Experimental Properties

• Color/Form: Slightly white powder.
• Density: 1.2599 (rough estimate)
• Melting Point: 140-142 °C (lit.)
• Boiling Point: 161°C/1.5mmHg(lit.)
• Flash Point: 159 °C
• Refractive Index: 1.5380 (estimate)
• Water Partition Coefficient: Decomposes in water.
• PSA: 43.37000
• LogP: 0.92610
• Sensitiveness: Moisture Sensitive
• Solubility: With waterdecomposition.

3,4-dihydro-1H-2-benzopyran-1,3-dione Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans